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Compound of Interest

Compound Name: Rhenium bromide (ReBr3)

Cat. No.: B081350 Get Quote

Disclaimer: An extensive literature search did not yield specific applications of Rhenium(III)

bromide (ReBr3) in the catalytic conversion of biomass. The following application notes and

protocols are therefore focused on the broader and more commonly reported applications of

rhenium-based catalysts, such as rhenium oxides (ReOx) and bimetallic rhenium catalysts, in

this field.

Introduction to Rhenium Catalysis in Biomass
Valorization
Rhenium (Re) is a versatile and oxophilic element with a wide range of accessible oxidation

states, making it highly suitable for various catalytic applications in biomass conversion.[1][2]

Rhenium-based catalysts have garnered significant attention for their ability to promote key

transformations such as deoxydehydration (DODH), hydrodeoxygenation (HDO), and selective

hydrogenation of biomass-derived platform molecules.[1][2] These catalysts, often in the form

of oxides or as part of bimetallic systems, play a crucial role in converting highly oxygenated

biomass feedstocks into valuable chemicals and biofuels.[1][2] The unique properties of

rhenium allow for the tailoring of active sites to enhance catalytic activity and selectivity in

reactions like the conversion of polyols to olefins and the upgrading of furfural.[2][3]
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Overview: The catalytic deoxydehydration (DODH) of glycerol, a major byproduct of biodiesel

production, to allyl alcohol is a significant value-added transformation. Rhenium-based

catalysts, particularly rhenium oxides and certain organometallic rhenium complexes, have

demonstrated high efficacy in this reaction.[4][5][6] The reaction involves the selective removal

of two hydroxyl groups from the glycerol molecule to form a C=C double bond.

Catalytic System:

Catalyst: Methyltrioxorhenium (MTO), Rhenium trioxide (ReO3), or supported ReOx catalysts

(e.g., ReOx/Al2O3).[4][7]

Reductant/Solvent: Secondary alcohols such as 2-hexanol or 3-octanol often serve as both

the solvent and the reducing agent.[7] The reaction can also be conducted in neat glycerol.

[4][5]

Reaction Environment: The reaction can be performed under aerobic conditions or under a

hydrogen atmosphere, which can enhance selectivity.[4][6]

Key Findings:

MTO and ReO3 are effective catalysts for the DODH of glycerol at relatively low

temperatures (e.g., 140 °C).[4][6]

The presence of hydrogen can significantly increase the selectivity towards allyl alcohol, with

yields up to 91% being reported with ReOx/Al2O3 and up to 90% with ReO3 in specific

solvents.[4][7]

The catalytic process often exhibits an induction period, which is thought to be necessary for

the formation of the active catalytic species.[5][8]

Quantitative Data Summary:
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(%)
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Alcohol
Selectiv
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MTO Glycerol

2,4-

dimethyl-

3-

pentanol

140 Air ~70 - [6]

ReO3 Glycerol

2,4-

dimethyl-

3-

pentanol

140 H2 ~85 ~90 [4][6]

MTO Glycerol
1-

hexanol
140 H2 ~75 - [6]

ReO3 Glycerol
1-

hexanol
140 H2 ~80 - [6]

10 wt%

ReOx/Al2

O3

Glycerol
2-

hexanol
- - 91 - [7]

ReOx-

Au/CeO2
Glycerol H2 - - 91 - [7]

Reaction Pathway Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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